![molecular formula C12H17N3O3 B4286058 ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)glycinate](/img/structure/B4286058.png)
ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)glycinate
Overview
Description
Ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)glycinate, commonly known as EPEG, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EPEG is a glycine derivative that has been synthesized through a series of chemical reactions.
Mechanism of Action
The mechanism of action of EPEG is not fully understood. However, it is believed that EPEG acts as a stabilizer for drug delivery systems, thereby increasing their efficacy and reducing their toxicity. EPEG also enhances the contrast in imaging techniques by selectively binding to the target tissue or cells. Moreover, EPEG has been shown to modulate the immune response, which could be useful in the treatment of various diseases.
Biochemical and Physiological Effects:
EPEG has shown minimal toxicity and is well-tolerated in animal models. EPEG has been shown to have a low immunogenicity and does not induce an immune response. EPEG has also been shown to have a prolonged circulation time, which is beneficial for drug delivery applications. Moreover, EPEG has been shown to have a high binding affinity to the target tissue or cells, which increases the specificity of the drug delivery system or imaging agent.
Advantages and Limitations for Lab Experiments
EPEG has several advantages for lab experiments, including its ease of synthesis, low toxicity, and high stability. EPEG can be easily synthesized in large quantities, which is beneficial for scaling up experiments. However, EPEG has some limitations, including its cost and limited availability. Moreover, EPEG has a limited solubility in water, which could affect its efficacy in some applications.
Future Directions
There are several future directions for the research on EPEG. One of the potential future directions is the development of EPEG-based drug delivery systems for the treatment of various diseases, including cancer and Alzheimer's disease. Another potential direction is the optimization of EPEG-based contrast agents for imaging techniques, including MRI and CT imaging. Moreover, the development of EPEG-based diagnostic tools for the early detection of diseases is another potential direction for future research.
Scientific Research Applications
EPEG has been extensively studied for its potential applications in various fields, including drug delivery, imaging, and diagnostics. EPEG has been used as a building block for the synthesis of various drug delivery systems, including micelles, nanoparticles, and liposomes. EPEG has also been used as a contrast agent for magnetic resonance imaging (MRI) and computed tomography (CT) imaging. Moreover, EPEG has shown promising results in the development of diagnostic tools for various diseases, including cancer and Alzheimer's disease.
properties
IUPAC Name |
ethyl 2-(1-pyridin-2-ylethylcarbamoylamino)acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O3/c1-3-18-11(16)8-14-12(17)15-9(2)10-6-4-5-7-13-10/h4-7,9H,3,8H2,1-2H3,(H2,14,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIKMUJXEMUOCGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)NC(C)C1=CC=CC=N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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